![molecular formula C16H16ClNO3S B288335 1-(4-chloro-3-ethoxybenzenesulfonyl)-2,3-dihydro-1H-indole](/img/structure/B288335.png)
1-(4-chloro-3-ethoxybenzenesulfonyl)-2,3-dihydro-1H-indole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-chloro-3-ethoxybenzenesulfonyl)-2,3-dihydro-1H-indole, also known as CESI, is a synthetic compound that has been widely studied for its potential applications in scientific research. CESI belongs to a class of compounds known as sulfonylindoles, which have been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral effects. In
Scientific Research Applications
1-(4-chloro-3-ethoxybenzenesulfonyl)-2,3-dihydro-1H-indole has been studied for its potential applications in a variety of scientific research fields. One area of interest is its anti-inflammatory properties, which have been demonstrated in several studies. This compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which could make it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
Another area of research interest is the anti-tumor effects of this compound. Studies have shown that this compound can induce apoptosis (cell death) in cancer cells, and can also inhibit the growth and proliferation of tumor cells. This suggests that this compound could have potential applications in cancer therapy.
This compound has also been studied for its anti-viral effects. It has been shown to inhibit the replication of several viruses, including HIV, influenza, and herpes simplex virus. This suggests that this compound could have potential applications in the development of new antiviral drugs.
Mechanism of Action
The exact mechanism of action of 1-(4-chloro-3-ethoxybenzenesulfonyl)-2,3-dihydro-1H-indole is not yet fully understood. However, studies have suggested that this compound may exert its effects by inhibiting various signaling pathways involved in inflammation, tumor growth, and viral replication. This compound has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer development. This compound has also been shown to inhibit the JAK/STAT signaling pathway, which is involved in cytokine signaling and immune function.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-inflammatory, anti-tumor, and anti-viral effects, this compound has also been shown to have antioxidant properties. It has been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase, which could help protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of 1-(4-chloro-3-ethoxybenzenesulfonyl)-2,3-dihydro-1H-indole is that it has been well-studied and its synthesis method is well-established, making it readily available for research purposes. However, one limitation is that its mechanism of action is not yet fully understood, which could make it difficult to develop targeted therapies based on its effects.
Future Directions
There are several future directions for research on 1-(4-chloro-3-ethoxybenzenesulfonyl)-2,3-dihydro-1H-indole. One area of interest is the development of targeted therapies based on its anti-inflammatory, anti-tumor, and anti-viral effects. Another area of interest is the exploration of its antioxidant properties and potential applications in the treatment of oxidative stress-related diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other signaling pathways.
Synthesis Methods
The synthesis of 1-(4-chloro-3-ethoxybenzenesulfonyl)-2,3-dihydro-1H-indole involves the reaction of 4-chloro-3-ethoxybenzenesulfonyl chloride with indole in the presence of a base catalyst. The resulting product is then reduced to yield the final compound, this compound. This synthesis method has been well-established in the literature and has been used to produce this compound in large quantities for research purposes.
properties
Molecular Formula |
C16H16ClNO3S |
---|---|
Molecular Weight |
337.8 g/mol |
IUPAC Name |
1-(4-chloro-3-ethoxyphenyl)sulfonyl-2,3-dihydroindole |
InChI |
InChI=1S/C16H16ClNO3S/c1-2-21-16-11-13(7-8-14(16)17)22(19,20)18-10-9-12-5-3-4-6-15(12)18/h3-8,11H,2,9-10H2,1H3 |
InChI Key |
RWBVSBXHHNPNEN-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=CC(=C1)S(=O)(=O)N2CCC3=CC=CC=C32)Cl |
Canonical SMILES |
CCOC1=C(C=CC(=C1)S(=O)(=O)N2CCC3=CC=CC=C32)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.